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The intrinsic thermal stability of the perovskite light-absorbing layer is a critical factor for the

long-term operational performance of perovskite solar cells (PSCs). Formamidinium (FA)-based

lead halide perovskites have emerged as a promising alternative to their methylammonium

(MA) counterparts, primarily due to their superior thermal resilience and more favorable

bandgap. This guide provides an objective comparison of the thermal stability of different

formamidinium-based perovskite compositions, supported by experimental data and detailed

methodologies.

Comparative Thermal Stability Data
The following table summarizes key quantitative data on the thermal stability of various

formamidinium-based perovskites compared to the conventional methylammonium lead iodide

(MAPbI₃).
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Perovskite
Composition

Onset
Decomposition
Temperature (°C)

Key Observations Reference(s)

CH₃NH₃PbI₃ (MAPbI₃) ~275 - 350

Releases ammonia

(NH₃) and methyl

iodide (CH₃I) at lower

temperatures.

Methane (CH₄) is

observed at

temperatures above

350°C.

[1]

HC(NH₂)₂PbI₃

(FAPbI₃)

~245 - 285 (s-triazine

& NH₃ release)

Exhibits greater

thermal stability than

MAPbI₃ due to

stronger interactions

between FA⁺ cations

and the PbI₆

octahedra.[1]

Decomposition

products include s-

triazine ((HCN)₃) and

NH₃ at lower

temperatures, while

hydrogen cyanide

(HCN) and NH₃ are

dominant above

360°C.[1]

[1]

HC(NH₂)₂PbBr₃

(FAPbBr₃)
> 400

Shows a two-step

mass loss, with the

organic component

loss occurring above

400°C. It has a higher

activation energy for

thermal degradation

compared to FAPbI₃.

[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://iehpc.gdut.edu.cn/2019-Temperature-Dependent.pdf
https://iehpc.gdut.edu.cn/2019-Temperature-Dependent.pdf
https://iehpc.gdut.edu.cn/2019-Temperature-Dependent.pdf
https://iehpc.gdut.edu.cn/2019-Temperature-Dependent.pdf
https://files01.core.ac.uk/download/pdf/327172508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


FA₀.₈₅Cs₀.₁₅PbI₃ -

Degradation is

significantly

accelerated by the

simultaneous

presence of light and

high humidity, leading

to phase separation

into δ-CsPbI₃, δ-

FAPbI₃, and PbI₂.[3]

[3]

Mixed Cation

(MA/FA/GA)
-

Mixed-cation

perovskites with

Guanidinium (GA⁺)

and Formamidinium

(FA⁺) are more stable

than pure MAPbI₃.

However, GA⁺-rich

compositions can

suffer from

segregation of non-

perovskite GAPbI₃,

which can be inhibited

by the simultaneous

substitution with FA⁺.

[4]

HC(NH₂)₂SnI₃

(FASnI₃)

~147 - 277 (420 - 550

K)

Significantly less

thermally stable than

its lead counterpart,

FAPbI₃.

Decomposition starts

at much lower

temperatures.

[5]

Experimental Protocols
The assessment of perovskite thermal stability involves a suite of analytical techniques to

probe the material's structural, chemical, and functional integrity under thermal stress.
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1. Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the material begins to decompose by

measuring changes in mass as a function of temperature.

Methodology: A small sample of the perovskite material is placed in a TGA instrument. The

sample is heated at a constant rate (e.g., 10 or 20 °C/min) under a controlled atmosphere

(typically inert, like nitrogen or argon) to prevent oxidative degradation.[2][5] The mass of the

sample is continuously monitored. The onset of mass loss indicates the beginning of thermal

decomposition.

Coupled Techniques: TGA is often coupled with Mass Spectrometry (TGA-MS) or Fourier

Transform Infrared Spectroscopy (TGA-FTIR) to identify the gaseous products evolved

during decomposition.[1][2]

2. Differential Scanning Calorimetry (DSC)

Objective: To identify phase transitions and measure the heat flow associated with thermal

events.

Methodology: The perovskite sample and a reference are heated at a constant rate. The

difference in heat flow required to maintain both at the same temperature is measured.

Endothermic or exothermic peaks can indicate phase transitions or decomposition events.

3. X-Ray Diffraction (XRD)

Objective: To monitor changes in the crystalline structure of the perovskite film upon heating.

Methodology: In-situ temperature-controlled XRD is performed by heating the perovskite

sample on a stage within the diffractometer. XRD patterns are collected at various

temperature intervals to track changes in crystal structure, such as the appearance of

degradation products (e.g., PbI₂) or phase transitions.

4. Device Stability Testing

Objective: To evaluate the operational stability of the complete solar cell device under

thermal stress.
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Methodology: Perovskite solar cells are subjected to prolonged heating at a specific

temperature (e.g., 85°C) in a controlled environment (e.g., inert atmosphere).[6] The

photovoltaic performance parameters (PCE, Voc, Jsc, FF) are monitored periodically to

assess the degradation over time. Standardized protocols like the International Summit on

Organic Photovoltaic Stability (ISOS) provide guidelines for thermal cycling (ISOS-T) and

combined light-humidity-thermal cycling (ISOS-LT) tests.[7]

Degradation Pathways and Stability Enhancement
The thermal degradation of formamidinium-based perovskites is a complex process. For

FAPbI₃, the decomposition can proceed through the release of volatile products like s-triazine,

hydrogen cyanide, and ammonia.[1][2] This is in contrast to MAPbI₃, which primarily

decomposes into methylamine and hydroiodic acid, with an irreversible pathway releasing

methyl iodide and ammonia.[2] The resilience of the FA⁺ cation to irreversible decomposition at

lower temperatures contributes to the enhanced stability of FA-based perovskites.[2]

Strategies to further enhance the thermal stability of formamidinium-based perovskites often

involve compositional engineering. Incorporating smaller cations like methylammonium (MA⁺)

or inorganic cations like cesium (Cs⁺) can stabilize the desired black perovskite phase of

FAPbI₃.[6][8] These mixed-cation perovskites often exhibit improved thermal and structural

stability.[4][9]
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Caption: Comparative thermal stability of different formamidinium-based perovskites.
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Caption: Experimental workflow for assessing perovskite thermal stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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